Cas no 110100-03-3 (2(1H)-Pyrimidinone, 5-(1-oxopentyl)-)
110100-03-3 structure
Product Name:2(1H)-Pyrimidinone, 5-(1-oxopentyl)-
CAS No:110100-03-3
MF:C9H12N2O2
MW:180.203782081604
CID:1191023
Update Time:2024-08-05
2(1H)-Pyrimidinone, 5-(1-oxopentyl)- Chemical and Physical Properties
Names and Identifiers
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- 2(1H)-Pyrimidinone, 5-(1-oxopentyl)-
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- Inchi: 1S/C9H12N2O2/c1-2-3-4-8(12)7-5-10-9(13)11-6-7/h5-6H,2-4H2,1H3,(H,10,11,13)
- InChI Key: CDYDPLMQBSVZFS-UHFFFAOYSA-N
- SMILES: C1(=O)NC=C(C(=O)CCCC)C=N1
Computed Properties
- Exact Mass: 180.08996
Experimental Properties
- Density: 1.18±0.1 g/cm3(Predicted)
- PSA: 58.53
- pka: 8.13±0.10(Predicted)
2(1H)-Pyrimidinone, 5-(1-oxopentyl)- Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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